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Compound of Interest

Compound Name: 5-Iodoindoline

Cat. No.: B038618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 5-Iodoindole, a

halogenated indole derivative increasingly utilized in pharmaceutical research and organic

synthesis. Due to its reactivity and potential biological activity, a thorough understanding of its

properties and associated hazards is crucial for ensuring laboratory safety. This document

outlines the known hazards, provides detailed handling and emergency protocols, and

summarizes key physical and chemical data.

Hazard Identification and Classification
5-Iodoindole is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and eye contact. Based on available safety data sheets (SDS), it is

categorized as follows:

Skin Irritant (Category 2): Causes skin irritation.[1][2]

Eye Irritant (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for 5-Iodoindole are not readily available in the public domain, the parent

compound, indole, has a reported oral LD50 of 1200 mg/kg in rats and 750 mg/kg in mice.

Halogenated indoles have shown a range of biological activities and toxicities, and some have

been found to be cytotoxic to human cell lines.[3] Therefore, 5-Iodoindole should be handled

with a high degree of caution, assuming it may have significant toxicity.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Iodoindole is provided in the table

below for easy reference.

Property Value

CAS Number 16066-91-4

Molecular Formula C₈H₆IN

Molecular Weight 243.04 g/mol

Appearance White to light brown crystalline powder

Melting Point 101-104 °C

Boiling Point 341.7 °C (Predicted)

Density 1.96 g/cm³

Vapor Pressure 0.000156 mmHg at 25°C

Solubility
Information not readily available; likely soluble in

organic solvents.
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Adherence to strict safety protocols is mandatory when working with 5-Iodoindole to minimize

exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment should be worn at all times when

handling 5-Iodoindole:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge and a

particulate pre-filter is recommended, especially when handling the powder outside of a fume

hood.

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are required.

Engineering Controls
Ventilation: All work with 5-Iodoindole, particularly weighing and preparing solutions, should

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

General Handling Procedures
The following workflow outlines the general steps for safely handling 5-Iodoindole in a

laboratory setting.
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General Handling Workflow for 5-Iodoindole

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh 5-Iodoindole in Fume Hood

Prepare Solutions in Fume Hood

Decontaminate Work Surfaces

Dispose of Waste Properly

Remove and Dispose of PPE
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General workflow for handling 5-Iodoindole.
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Storage
Store 5-Iodoindole in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
The following are generalized experimental protocols derived from synthesis and purification

procedures for 5-Iodoindole, highlighting key safety considerations.

Protocol for a Suzuki Coupling Reaction using 5-
Iodoindole
This protocol is a representative example of a reaction where 5-Iodoindole is used as a starting

material.

Reaction Setup:

In a chemical fume hood, assemble a dry, inert-atmosphere reaction flask (e.g., a Schlenk

flask) equipped with a magnetic stir bar, condenser, and a nitrogen or argon inlet.

Ensure all glassware is thoroughly dried to prevent quenching of the catalyst and

reagents.

Reagent Addition:

Charge the reaction flask with 5-Iodoindole (1.0 eq), a boronic acid or ester (1.1 eq), and a

palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

Add a base (e.g., K₂CO₃, 2.0 eq) and the appropriate solvent (e.g., a mixture of toluene

and water).

Handle all reagents with appropriate PPE.

Reaction Execution:
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Purge the reaction mixture with an inert gas for 15-20 minutes.

Heat the reaction to the desired temperature (e.g., 80-100 °C) with stirring.

Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

filter.

Concentrate the solvent in vacuo.

Purify the crude product by column chromatography on silica gel using an appropriate

eluent system.

Purification by Recrystallization
Solvent Selection:

Choose a suitable solvent or solvent system in which 5-Iodoindole is soluble at elevated

temperatures but sparingly soluble at room temperature or below.

Dissolution:

In a fume hood, place the crude 5-Iodoindole in an Erlenmeyer flask.

Add a minimal amount of the hot solvent to dissolve the solid completely.

Decolorization (Optional):

If the solution is colored, add a small amount of activated carbon and heat for a short

period.
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Hot filter the solution to remove the activated carbon.

Crystallization:

Allow the hot, clear solution to cool slowly to room temperature.

For maximum yield, cool the flask in an ice bath.

Isolation and Drying:

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals in a vacuum oven.

Emergency Procedures
A clear understanding of emergency procedures is critical to mitigating the consequences of an

accidental exposure or spill.
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Emergency Response for 5-Iodoindole Incidents

Personal ExposureSpill Response

Immediate Actions

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and Water

Eye Contact

Rinse with Water for 15 min

Ingestion

Seek Immediate Medical Attention

Small Spill

Contain Spill

Large Spill

Evacuate Area

Absorb with Inert Material

Dispose as Hazardous Waste

Click to download full resolution via product page

Logical relationship of emergency procedures.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures
Small Spills:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert others in the area.

Contact the institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Considerations
All waste containing 5-Iodoindole, including contaminated labware and PPE, must be disposed

of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous

waste disposal. Do not dispose of this chemical down the drain or in the regular trash.

This technical guide is intended to provide a comprehensive overview of the safe handling of 5-

Iodoindole. It is not a substitute for a thorough review of the Safety Data Sheet (SDS) provided

by the supplier and adherence to all institutional safety policies and procedures. All personnel

handling this chemical must be properly trained in its hazards and safe handling practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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